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Abstract

Creatine Hydrochloride (Creatine HCI) has emerged as a popular alternative to the more
extensively studied creatine monohydrate, primarily due to its enhanced aqueous solubility.
This technical guide provides a comprehensive overview of the core physicochemical
properties of Creatine HCI, intended to inform researchers, scientists, and professionals in
drug development. This document details key quantitative parameters, outlines experimental
protocols for their determination, and visualizes relevant biological pathways and experimental
workflows.

Introduction

Creatine, an endogenous nitrogenous organic acid, plays a pivotal role in cellular energy
homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal
muscle and brain. In its phosphorylated form, phosphocreatine, it serves as a rapid reserve of
high-energy phosphate for the regeneration of adenosine triphosphate (ATP). While creatine
monohydrate has been the subject of extensive research, its relatively low aqueous solubility
can present formulation challenges. Creatine Hydrochloride (C4H9N30O2-HCI) is a salt form of
creatine designed to overcome this limitation by attaching a hydrochloride group, thereby
increasing its solubility and potentially influencing its bioavailability.[1][2] A thorough
understanding of its physicochemical properties is paramount for the rational design of novel
formulations and for predicting its behavior in biological systems.
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Physicochemical Properties

The fundamental physicochemical characteristics of Creatine Hydrochloride are summarized in

the tables below. These properties are critical for formulation development, analytical method

development, and understanding its behavior in vitro and in vivo.

General Properties

Property Value

Source(s)

) 2-(1-Methylguanidino)acetic
Chemical Name ) ]
acid hydrochloride

[2]

Molecular Formula C4H10CIN302 [2]

Molecular Weight 167.59 g/mol [2]
White to off-white crystalline

Appearance , (2]
solid

CAS Number 17050-09-8 [2]

Quantitative Physicochemical Data
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Parameter Value Conditions Source(s)
Melting Point 215-218°C N/A [2]
Significantly higher

than Creatine
Aqueous Solubility Monohydrate;
reported to be ~38-40

times more soluble.

Room Temperature

[3]4]

The guanidinium
group is strongly
basic. While a precise
experimental pKa for
the HCI salt is not
readily available, the
pKb of creatine's

pKa (Guanidinium o )
guanidino group is
11.02, indicating the

corresponding pKa of

Group)

its conjugate acid is
2.98. The guanidinium
group in Creatine HCI
will be protonated at

physiological pH.

25°C

[5]L6]

pKa (Carboxylic Acid
~2.63-3.8
Group)

25°C

[1](7]

Experimental Protocols

Detailed and reproducible experimental methodologies are crucial for the accurate

characterization of physicochemical properties. The following sections outline protocols for

determining key parameters of Creatine Hydrochloride.

Determination of Aqueous Solubility (Shake-Flask

Method)
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Objective: To determine the equilibrium solubility of Creatine Hydrochloride in water at a
specified temperature.

Methodology:

o Preparation: An excess amount of Creatine Hydrochloride powder is added to a known
volume of deionized water in a sealed, screw-capped glass vial.

» Equilibration: The vial is placed in a thermostatically controlled shaking water bath set to the
desired temperature (e.g., 25 °C). The mixture is agitated for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Sample Collection and Preparation: After equilibration, the suspension is allowed to stand to
permit the settling of undissolved solid. An aliquot of the supernatant is carefully withdrawn
using a syringe.

o Separation of Undissolved Solid: The collected supernatant is filtered through a 0.45 pum
syringe filter to remove any remaining undissolved particles.

o Quantification: The concentration of dissolved Creatine Hydrochloride in the clear filtrate is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection. A standard calibration curve is prepared using
solutions of known Creatine Hydrochloride concentrations to ensure accurate quantification.

e Calculation: The solubility is calculated from the measured concentration and expressed in
units such as g/L or mg/mL.

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of crystalline Creatine Hydrochloride.
Methodology:

o Sample Preparation: A small amount of finely powdered, dry Creatine Hydrochloride is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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« Initial Determination (Rapid Heating): A preliminary rapid heating is performed to obtain an
approximate melting point range.

e Accurate Determination (Slow Heating): A fresh sample is prepared, and the temperature is
raised to approximately 10-15 °C below the approximate melting point. The heating rate is
then reduced to 1-2 °C per minute.

o Observation and Recording: The temperature at which the first liquid appears (onset of
melting) and the temperature at which the last solid particle disappears (completion of
melting) are recorded. This range represents the melting point of the substance.

Determination of pKa (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of the ionizable groups in Creatine
Hydrochloride.

Methodology:

e Solution Preparation: A precise weight of Creatine Hydrochloride is dissolved in a known
volume of deionized, carbonate-free water to create a solution of known concentration (e.g.,
0.1 M).

 Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated
pH electrode and a magnetic stirrer.

« Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
precise increments using a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the system to equilibrate.

o Data Analysis: A titration curve is generated by plotting the measured pH against the volume
of titrant added. The pKa value is determined from the pH at the half-equivalence point,
which is the point where half of the acidic functional group has been neutralized. For a
compound with multiple pKa values, multiple inflection points will be observed on the titration
curve.
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Visualizations

Diagrams are provided below to illustrate a key biological pathway involving creatine and a
typical experimental workflow.
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Caption: The Creatine Phosphagen energy system in muscle cells.
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Caption: Experimental workflow for solubility determination.

Conclusion

Creatine Hydrochloride presents distinct physicochemical properties compared to creatine
monohydrate, most notably its enhanced aqueous solubility. This characteristic may offer
advantages in the development of certain dosage forms, such as liquid formulations. The data
and protocols presented in this guide provide a foundational resource for researchers and drug
development professionals working with this compound. A comprehensive understanding of
these properties is essential for optimizing formulations, ensuring stability, and predicting the in
vivo performance of Creatine Hydrochloride-based products. Further research is warranted to
fully elucidate the impact of these physicochemical differences on the pharmacokinetic and
pharmacodynamic profiles of Creatine Hydrochloride in comparison to other forms of creatine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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